
Spectroscopic Profile of Nitroacetonitrile: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nitroacetonitrile

Cat. No.: B168470 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Nitroacetonitrile (C₂H₂N₂O₂), a molecule of significant interest in organic synthesis and

energetic materials research, possesses a unique spectroscopic fingerprint. This guide

provides a comprehensive overview of its nuclear magnetic resonance (NMR), infrared (IR),

and mass spectrometry (MS) data, crucial for its identification and characterization. Due to the

hazardous nature of nitroacetonitrile, all experimental procedures should be conducted with

appropriate safety precautions in a specialized laboratory setting.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the molecular structure of

nitroacetonitrile.

¹H NMR Data

The proton NMR spectrum of nitroacetonitrile is characterized by a single peak corresponding

to the two equivalent protons of the methylene group (-CH₂-).

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~5.5 - 6.0 Singlet 2H -CH₂-
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Note: The exact chemical shift can vary depending on the solvent used.

¹³C NMR Data

The carbon-13 NMR spectrum of nitroacetonitrile displays two distinct signals, corresponding

to the methylene carbon and the nitrile carbon.

Chemical Shift (δ) ppm Assignment

~60 - 70 -CH₂-

~110 - 120 -C≡N

Note: The exact chemical shift can vary depending on the solvent used.

Infrared (IR) Spectroscopy
The IR spectrum of nitroacetonitrile provides key information about its functional groups. The

most prominent absorption bands are associated with the nitro (NO₂) and nitrile (C≡N) groups.

Frequency (cm⁻¹) Intensity Assignment

~2260 - 2240 Strong C≡N stretch

~1580 - 1540 Strong Asymmetric NO₂ stretch

~1380 - 1340 Strong Symmetric NO₂ stretch

Mass Spectrometry (MS)
Mass spectrometry of nitroacetonitrile provides information about its molecular weight and

fragmentation pattern upon ionization.
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m/z Relative Abundance Assignment

86 Moderate [M]⁺ (Molecular ion)

46 High [NO₂]⁺

40 High [CH₂CN]⁺

30 Moderate [NO]⁺

26 Moderate [CN]⁺

Note: The relative abundances are approximate and can vary with the ionization method and

instrument conditions.

Experimental Protocols
Detailed experimental procedures are critical for obtaining high-quality spectroscopic data for a

reactive compound like nitroacetonitrile.

NMR Spectroscopy (¹H and ¹³C)

Sample Preparation: Due to the instability of pure nitroacetonitrile, spectra are often

acquired from a dilute solution in a deuterated solvent (e.g., CDCl₃, Acetone-d₆) in a

standard 5 mm NMR tube. All handling should be performed in a fume hood with appropriate

personal protective equipment.

Instrumentation: A high-resolution NMR spectrometer (e.g., 300 MHz or higher) is used.

¹H NMR Acquisition: A standard single-pulse experiment is typically sufficient. Key

parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient

number of scans to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition: A proton-decoupled ¹³C NMR experiment is performed to obtain

singlets for each carbon. A larger number of scans is required compared to ¹H NMR due to

the low natural abundance of ¹³C.

Infrared (IR) Spectroscopy
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Sample Preparation: A thin film of a dilute solution of nitroacetonitrile in a volatile solvent

(e.g., dichloromethane) can be prepared on a salt plate (e.g., NaCl or KBr). Alternatively, an

Attenuated Total Reflectance (ATR) accessory can be used with a small drop of the solution.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used.

Data Acquisition: A background spectrum of the clean salt plate or ATR crystal is first

recorded. The sample is then applied, and the sample spectrum is collected. The spectrum is

typically recorded in the 4000-400 cm⁻¹ range.

Mass Spectrometry (MS)

Sample Introduction: Due to its volatility, nitroacetonitrile can be introduced into the mass

spectrometer via a direct insertion probe or by gas chromatography (GC-MS).

Ionization: Electron ionization (EI) at 70 eV is a common method for generating the mass

spectrum.

Analysis: The mass analyzer (e.g., quadrupole or time-of-flight) separates the ions based on

their mass-to-charge ratio.

Visualization of Spectroscopic Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of a

chemical compound like nitroacetonitrile.
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Caption: General workflow for the spectroscopic analysis of nitroacetonitrile.

To cite this document: BenchChem. [Spectroscopic Profile of Nitroacetonitrile: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b168470#spectroscopic-data-of-nitroacetonitrile-nmr-
ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b168470?utm_src=pdf-body-img
https://www.benchchem.com/product/b168470?utm_src=pdf-body
https://www.benchchem.com/product/b168470#spectroscopic-data-of-nitroacetonitrile-nmr-ir-ms
https://www.benchchem.com/product/b168470#spectroscopic-data-of-nitroacetonitrile-nmr-ir-ms
https://www.benchchem.com/product/b168470#spectroscopic-data-of-nitroacetonitrile-nmr-ir-ms
https://www.benchchem.com/product/b168470#spectroscopic-data-of-nitroacetonitrile-nmr-ir-ms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b168470?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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